4-phenyl-2-(5-phenyl-1H-pyrazol-1-yl)-1,3-thiazole

• IUPAC Name: 4-phenyl-2-(5-phenylpyrazol-1-yl)-1,3-thiazole
• InChI: InChI=1S/C18H13N3S/c1-3-7-14(8-4-1)16-13-22-18(20-16)21-17(11-12-19-21)15-9-5-2-6-10-15/h1-13H
• InChI Key: SACVJOXDXSXAJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=NN2C3=NC(=CS3)C4=CC=CC=C4
• Molecular Formula: C18H13N3S
• Molecular Weight: 303.4 g/mol

Description

4-phenyl-2-(5-phenyl-1H-pyrazol-1-yl)-1,3-thiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized through a multistep process and has been studied for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Antimicrobial Activity

4-phenyl-2-(5-phenyl-1H-pyrazol-1-yl)-1,3-thiazole and its derivatives have shown potential in antimicrobial applications. Studies have demonstrated their effectiveness against a range of gram-positive/negative bacteria, yeasts, and molds. These compounds have been assessed for their minimum inhibitor concentration (MIC) and minimum bactericidal concentration (MBC) against various microorganisms, including Micrococcus luteus, Bacillus cereus, and Staphylococcus aureus (Tay et al., 2022).

Anti-Inflammatory and Analgesic Activities

Compounds with the 4-phenyl-1,3-thiazole structure have been synthesized and evaluated for their anti-inflammatory and analgesic properties. This research has involved the synthesis of new thiazole and pyrazoline heterocycles, showing significant analgesic and anti-inflammatory activities in various assays (Abdel-Wahab et al., 2012).

Anticancer Potential

Research into 4-phenyl-2-(5-phenyl-1H-pyrazol-1-yl)-1,3-thiazole derivatives has indicated their potential as anti-cancer agents. Certain compounds have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines, showing promising results in inhibiting tumor growth (Gomha et al., 2016).

Antimicrobial, Antioxidant, and Antidiabetic Properties

Several studies have synthesized and characterized derivatives of 4-phenyl-1,3-thiazole for their multifaceted biological activities. These activities include antimicrobial, antioxidant, and antidiabetic properties, demonstrating the compound's broad potential in therapeutic applications (Kerru et al., 2020), (Sravanthi et al., 2017).

Molecular Docking and Quantum Chemical Calculations

Molecular docking and quantum chemical calculations have been performed on 4-phenyl-1,3-thiazole derivatives to predict and understand their interactions with various biological targets. This approach is crucial in assessing the drug-likeness and potential pharmacological applications of these compounds (Shanmugapriya et al., 2021).